2-(2-Bromophenoxy)benzoic acid
Overview
Description
2-(2-Bromophenoxy)benzoic acid is a compound that belongs to the class of organic compounds known as bromodiphenyl ethers. These are compounds that contain two benzene groups linked to each other via an ether bond, and where at least one ring is substituted with a bromo group .
Synthesis Analysis
The synthesis of this compound and its derivatives has been studied extensively. For instance, tris (4-bromobiphenyl)phosphine was chosen as a building block to synthesize PAF-181 with a high specific surface area and high yield via a Yamamoto–Ullmann reductive coupling reaction .Molecular Structure Analysis
The molecular structure of this compound can be represented by the formula C13H9BrO3 . The 3D structure of the compound can be viewed using Java or Javascript .Chemical Reactions Analysis
The chemical reactions of this compound and its derivatives have been explored in various studies. For example, the selective oxidation of benzyl alcohol is one of the main routes to produce benzoic acid .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound vary depending on the nature and position of the functional groups. The presence of non-bonded interactions that come into play because of various functional groups in these materials is discussed with the help of density functional theory calculations and Raman spectroscopic studies .Scientific Research Applications
Antioxidant and Enzyme Inhibition Activities
A study by Öztaşkın et al. (2017) synthesized novel bromophenols, including derivatives of 2-(2-Bromophenoxy)benzoic acid, and evaluated their antioxidant activities. These compounds demonstrated significant antioxidant properties in various bioanalytical assays. Additionally, they were tested against metabolic enzymes such as acetylcholinesterase and carbonic anhydrase, showing potential as enzyme inhibitors (Öztaşkın et al., 2017).
Biodegradation and Environmental Impact
Monserrate and Häggblom (1997) researched the anaerobic biodegradation of brominated phenols and benzoic acids, including compounds like this compound. This study explored the degradation process in various environmental conditions, providing insights into the environmental impact and biodegradability of these compounds (Monserrate & Häggblom, 1997).
Synthetic Applications
Reboredo et al. (2002) discussed the use of 2-(2-Nitrophenyl-ethynyl)benzoic acid esters, related to this compound, in the synthesis of indeno[1,2-b]indoles. This study highlights the importance of such compounds in facilitating complex synthetic reactions (Reboredo et al., 2002).
Chemical Synthesis and Characterization
Yu-chuan (2012) focused on synthesizing and characterizing 2,4,6-Tribromo-3-hydroxybenzoic acid, a compound related to this compound. The study provides valuable information on the synthesis methods and structural analysis of such brominated benzoic acids (Yu-chuan, 2012).
Safety and Hazards
properties
IUPAC Name |
2-(2-bromophenoxy)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9BrO3/c14-10-6-2-4-8-12(10)17-11-7-3-1-5-9(11)13(15)16/h1-8H,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QLBCHIMJDKDSGD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)OC2=CC=CC=C2Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9BrO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(2-methyl-1H-benzo[d]imidazol-1-yl)benzoic acid](/img/structure/B1385743.png)
![1-[3-nitro-4-(1H-pyrazol-1-yl)phenyl]ethanone](/img/structure/B1385759.png)
![1-[2-(Tert-butylsulfanyl)-5-fluorophenyl]ethan-1-one](/img/structure/B1385761.png)
